Cas no 1261904-75-9 (5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine)

• Product Name: 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine
• CAS No: 1261904-75-9
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• MDL: MFCD18316591
• CID: 5168071
• Update Time: 2025-07-25

5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine
• N-(3-(2,4-Dihydroxypyrimidin-5-yl)phenyl)acetamide

• MDL： MFCD18316591
• Inchi： 1S/C12H11N3O3/c1-7(16)14-9-4-2-3-8(5-9)10-6-13-12(18)15-11(10)17/h2-6H,1H3,(H,14,16)(H2,13,15,17,18)
• InChI Key： KODDMHJEPZCTKK-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 245.08
• Monoisotopic Mass: 245.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.3

Additional information on 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine

Research Brief on 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine (CAS: 1261904-75-9): Recent Advances and Applications

The compound 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine (CAS: 1261904-75-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its molecular properties, biological activities, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine as a promising scaffold for kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are critical targets in oncology. The compound's unique binding mode, characterized by hydrogen bonding interactions with the kinase hinge region, was elucidated through X-ray crystallography, providing a structural basis for further optimization.

In addition to its kinase inhibitory properties, 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine has shown potential in modulating inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge revealed its ability to suppress NF-κB signaling, suggesting applications in autoimmune diseases and chronic inflammation. The compound's favorable pharmacokinetic profile, including oral bioavailability and metabolic stability, further supports its translational potential.

Recent synthetic advancements have also been reported for this compound. A novel one-pot synthesis method, published in Organic Letters (2024), significantly improved the yield and purity of 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine, addressing previous challenges in large-scale production. This methodological breakthrough is expected to facilitate further preclinical and clinical investigations.

Looking ahead, the compound's versatility as a chemical probe and therapeutic candidate continues to be explored. Ongoing research is investigating its potential in combination therapies and as a starting point for the development of next-generation kinase inhibitors. With its demonstrated biological activities and improving synthetic accessibility, 5-(3-Acetylaminophenyl)-(2,4)-dihydroxypyrimidine represents an exciting area of focus in contemporary drug discovery.